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Introduction
PIK-75 is a potent and selective inhibitor of the p110α isoform of phosphoinositide 3-kinase

(PI3K) and also demonstrates significant inhibitory activity against DNA-dependent protein

kinase (DNA-PK).[1][2] As a dual inhibitor, PIK-75 has garnered interest for its ability to induce

apoptosis in cancer cells, in contrast to other PI3K inhibitors that primarily cause cell cycle

arrest.[3][4] Its utility in overcoming drug resistance, for instance to venetoclax in mantle cell

lymphoma, by targeting the PI3K/AKT signaling pathway and suppressing MCL-1 expression,

makes it a valuable tool in preclinical cancer research.[5][6]

This document provides detailed application notes and experimental protocols for the use of

PIK-75 hydrochloride in both in vitro and in vivo research settings.

Mechanism of Action
PIK-75 primarily functions as an ATP-competitive inhibitor of the p110α subunit of PI3K.[7] This

inhibition prevents the phosphorylation of phosphatidylinositol (4,5)-bisphosphate (PIP2) to

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b1390485#bc-rfq
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_PI3K_Inhibitors_PIK_75_vs_LY294002.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Efficacy_of_PI3K_Inhibitors_PIK_75_vs_GDC_0941.pdf
https://www.researchgate.net/figure/Apoptosis-induced-by-PIK-75-is-dependent-on-inhibition-of-PI3K-and-proceeds-via-a_fig2_229157200
https://www.pnas.org/doi/10.1073/pnas.1202492109
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vivo_Xenograft_Studies_Using_PIK_75.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8984906/
https://www.benchchem.com/product/b1390485/docs?utm_src=pdf-body#pik-75-hydrochloride-application-notes-and-experimental-protocols
https://www.benchchem.com/pdf/PIK_75_Application_Notes_and_Protocols_for_Cell_Culture.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1390485?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


phosphatidylinositol (3,4,5)-trisphosphate (PIP3).[1][7] The reduction in PIP3 levels

subsequently blocks the activation of downstream signaling proteins, most notably Akt (also

known as Protein Kinase B), a critical regulator of cell survival, proliferation, and metabolism.[7]

[8] By inhibiting the phosphorylation of Akt, PIK-75 can trigger apoptosis.[8] Additionally, its

potent inhibition of DNA-PK contributes to its cytotoxic effects.[1][9]

Data Presentation
Kinase Inhibitory Profile of PIK-75
The following table summarizes the half-maximal inhibitory concentrations (IC50) of PIK-75

against various kinases, highlighting its selectivity profile.

Kinase Target IC50 (nM)

Primary Targets

p110α 5.8[10][11]

DNA-PK 2[10][12]

Other PI3K Isoforms

p110β 1300[10][11]

p110γ 76[10][11]

p110δ 510[10]

Other Kinases

mTORC1 ~1000[12]

ATM 2300[12]

hsVPS34 2600[12]

ATR 21000[12]

PI4KIIIβ ~50000[12]

Cellular Activity of PIK-75
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The following table presents the IC50 values of PIK-75 in various cancer cell lines,

demonstrating its anti-proliferative activity.

Cell Line Assay Type IC50 (µM) Incubation Time

MV4-11 (Human)
Cytotoxicity (CellTiter-

Glo)
0.003 72 h

NZOV9 (Human) Proliferation 0.066 Not Specified

NZB5 (Human) Proliferation 0.069 Not Specified

Mino (Mantle Cell

Lymphoma)
Cell Viability 0.0015 - 0.0109 72 h

Rec-1 (Mantle Cell

Lymphoma)
Cell Viability 0.0015 - 0.0109 72 h

Mandatory Visualizations
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Caption: PI3K/Akt signaling pathway and the point of inhibition by PIK-75.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b1390485/docs?utm_src=pdf-body-img#pik-75-hydrochloride-application-notes-and-experimental-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1390485?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Analysis In Vivo Analysis

Prepare 10 mM PIK-75
Stock in DMSO

Treat with PIK-75
(Various Concentrations)

Cell Culture
(e.g., Cancer Cell Lines)

Cell Viability Assay
(e.g., MTT)

Western Blot
(p-Akt, total Akt, etc.)

Apoptosis Assay
(Annexin V/PI)

Establish Xenograft
Tumor Model

Administer PIK-75
(e.g., i.p. injection)

Prepare PIK-75 Dosing
Solution

Monitor Tumor Growth
& Animal Health

Tumor Analysis
(Histology, Western Blot)

Click to download full resolution via product page

Caption: General experimental workflow for in vitro and in vivo studies using PIK-75.

Experimental Protocols
Preparation of PIK-75 Hydrochloride Stock Solution
Materials:

PIK-75 hydrochloride powder

Anhydrous or newly opened dimethyl sulfoxide (DMSO)[13]

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes and sterile tips

Protocol:
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Bring the PIK-75 hydrochloride vial to room temperature before opening to prevent

condensation.[13]

Weigh the desired amount of PIK-75 hydrochloride powder and place it in a sterile

microcentrifuge tube.

To prepare a 10 mM stock solution, dissolve 4.89 mg of PIK-75 hydrochloride (MW: 488.74

g/mol ) in 1 mL of DMSO.[13]

Vortex the tube vigorously for 1-2 minutes until the powder is completely dissolved. Gentle

warming to 37°C or brief sonication can aid dissolution.[13][14]

Visually inspect the solution to ensure there are no particulates.[13]

Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[14]

Store the stock solution at -20°C for up to one year or at -80°C for longer-term storage.[10]

[14]

In Vitro Cell Viability (MTT) Assay
This protocol is used to assess the effect of PIK-75 on cell proliferation and viability.

Materials:

Cancer cell lines of interest

Complete cell culture medium

96-well cell culture plates

PIK-75 stock solution (10 mM)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization buffer (e.g., DMSO or 10% SDS in 0.01 M HCl)[10]

Microplate reader
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Protocol:

Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere

overnight.[7][15]

Prepare serial dilutions of PIK-75 in complete cell culture medium from the 10 mM stock

solution. Ensure the final DMSO concentration is consistent across all wells and does not

exceed 0.5% (a vehicle control with the same DMSO concentration is crucial).[14]

Remove the medium from the wells and replace it with the medium containing various

concentrations of PIK-75.[7]

Incubate the plate for the desired duration (e.g., 48 or 72 hours) at 37°C in a humidified

incubator with 5% CO2.[12][15]

After incubation, add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C

to allow for the formation of formazan crystals.[7][15]

Carefully remove the medium and add 150 µL of solubilization buffer to each well to dissolve

the formazan crystals.[7][10]

Measure the absorbance at a wavelength of 570 nm using a microplate reader.[10][15]

Calculate cell viability as a percentage of the vehicle-treated control and determine the IC50

value.

Western Blot Analysis of Akt Phosphorylation
This protocol is used to determine the effect of PIK-75 on the PI3K/Akt signaling pathway.

Materials:

Cells of interest

Multi-well cell culture plates

PIK-75 stock solution (10 mM)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/pdf/PIK_75_Application_Notes_and_Protocols_for_Cell_Culture.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_PIK_75_Nanoparticle_Formulation_in_Drug_Delivery.pdf
https://www.benchchem.com/pdf/PIK_75_Technical_Support_Center_Troubleshooting_Solubility_and_Stability.pdf
https://www.benchchem.com/pdf/PIK_75_Application_Notes_and_Protocols_for_Cell_Culture.pdf
https://www.medchemexpress.com/pik-75.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_PIK_75_Nanoparticle_Formulation_in_Drug_Delivery.pdf
https://www.benchchem.com/pdf/PIK_75_Application_Notes_and_Protocols_for_Cell_Culture.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_PIK_75_Nanoparticle_Formulation_in_Drug_Delivery.pdf
https://www.benchchem.com/pdf/PIK_75_Application_Notes_and_Protocols_for_Cell_Culture.pdf
https://www.selleckchem.com/products/PIK-75-Hydrochloride.html
https://www.selleckchem.com/products/PIK-75-Hydrochloride.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_PIK_75_Nanoparticle_Formulation_in_Drug_Delivery.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1390485?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Growth factor (optional, for stimulation)

Ice-cold Phosphate-Buffered Saline (PBS)

Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels and running buffer

Transfer apparatus and buffer

PVDF or nitrocellulose membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (e.g., anti-phospho-Akt (Ser473), anti-total Akt, and a loading control like

anti-GAPDH)

HRP-conjugated secondary antibody

Enhanced chemiluminescence (ECL) substrate

Imaging system

Protocol:

Seed cells in a multi-well plate and allow them to attach overnight.[1]

(Optional) Serum-starve the cells for several hours to reduce basal Akt phosphorylation.[1]

Pre-treat the cells with various concentrations of PIK-75 for 1-2 hours.[1]

(Optional) Stimulate the cells with a growth factor for a short period (e.g., 10-15 minutes).[1]

Wash the cells with ice-cold PBS and lyse them with lysis buffer.[1]

Determine the protein concentration of the lysates using a BCA assay.[1]
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Separate equal amounts of protein by SDS-PAGE and transfer to a membrane.[1]

Block the membrane with blocking buffer for 1 hour at room temperature.[1][7]

Incubate the membrane with primary antibodies overnight at 4°C.[1][7]

Wash the membrane with TBST and incubate with the appropriate HRP-conjugated

secondary antibody for 1 hour at room temperature.[1][7]

Wash the membrane again with TBST.[7]

Add ECL substrate and visualize the protein bands using an imaging system.[1][7]

Quantify the band intensities and normalize the phospho-Akt signal to total Akt and the

loading control.[7]

Apoptosis Assay (Annexin V/Propidium Iodide Staining)
This flow cytometry-based assay quantifies the induction of apoptosis by PIK-75.[7]

Materials:

Cells of interest

6-well cell culture plates

PIK-75 stock solution (10 mM)

Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI),

and binding buffer)

Flow cytometer

Protocol:

Seed cells in 6-well plates and treat with PIK-75 at various concentrations (e.g., 10 nM and

50 nM) for 24 hours.[6][7]

Collect both adherent and floating cells and wash them with cold PBS.[7]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/pdf/A_Comparative_Analysis_of_PI3K_Inhibitors_PIK_75_vs_LY294002.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_PI3K_Inhibitors_PIK_75_vs_LY294002.pdf
https://www.benchchem.com/pdf/PIK_75_Application_Notes_and_Protocols_for_Cell_Culture.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_PI3K_Inhibitors_PIK_75_vs_LY294002.pdf
https://www.benchchem.com/pdf/PIK_75_Application_Notes_and_Protocols_for_Cell_Culture.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_PI3K_Inhibitors_PIK_75_vs_LY294002.pdf
https://www.benchchem.com/pdf/PIK_75_Application_Notes_and_Protocols_for_Cell_Culture.pdf
https://www.benchchem.com/pdf/PIK_75_Application_Notes_and_Protocols_for_Cell_Culture.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_PI3K_Inhibitors_PIK_75_vs_LY294002.pdf
https://www.benchchem.com/pdf/PIK_75_Application_Notes_and_Protocols_for_Cell_Culture.pdf
https://www.benchchem.com/pdf/PIK_75_Application_Notes_and_Protocols_for_Cell_Culture.pdf
https://www.benchchem.com/pdf/PIK_75_Application_Notes_and_Protocols_for_Cell_Culture.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8984906/
https://www.benchchem.com/pdf/PIK_75_Application_Notes_and_Protocols_for_Cell_Culture.pdf
https://www.benchchem.com/pdf/PIK_75_Application_Notes_and_Protocols_for_Cell_Culture.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1390485?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Resuspend the cells in 1X binding buffer at a concentration of 1 x 10^6 cells/mL.[7]

Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.[7]

Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[7]

Add 400 µL of 1X binding buffer to each tube.[7]

Analyze the cells by flow cytometry within 1 hour. Annexin V-positive, PI-negative cells are

considered early apoptotic, while Annexin V-positive, PI-positive cells are in late apoptosis or

are necrotic.[7]

In Vivo Xenograft Tumor Growth Study
This protocol outlines a general method for evaluating the anti-tumor efficacy of PIK-75 in a

subcutaneous xenograft model.

Materials:

Immunocompromised mice (e.g., nude or SCID)

Cancer cells for injection

Sterile PBS or culture medium

Syringes and needles

PIK-75 hydrochloride

Vehicle solution (e.g., DMSO, saline, corn oil, or a formulation with PEG300 and Tween80)[5]

[10]

Calipers for tumor measurement

Protocol:

Tumor Implantation:

Culture cancer cells to 70-80% confluency.[5]
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Harvest and resuspend the cells in sterile PBS or culture medium at the desired

concentration.[5]

Subcutaneously inject the cell suspension into the flank of the mice.[5][15]

Treatment:

Once tumors reach a palpable size, randomize mice into treatment groups (e.g., vehicle

control, PIK-75).[15]

Prepare the PIK-75 dosing solution on each treatment day. For example, dilute a stock

solution to the final desired concentration (e.g., 2 mg/kg or 10 mg/kg) with a sterile vehicle.

[5][8]

Administer PIK-75 via a suitable route (e.g., intraperitoneal injection) at a predetermined

schedule (e.g., daily or twice a week).[5][10][16]

Monitoring and Analysis:

Measure tumor volume and body weight regularly (e.g., 2-3 times per week).[5][15]

Observe for any signs of toxicity, such as weight loss or changes in behavior.[5]

At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,

histology, Western blotting).[15]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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